MFCD18317097

• IUPAC Name: 5-(3-fluoro-5-hydroxyphenyl)-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8FNO4/c13-8-1-6(2-9(15)4-8)10-3-7(12(17)18)5-14-11(10)16/h1-5,15H,(H,14,16)(H,17,18)
• InChI Key: HGEWEOAIVVRTRD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)F)C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C12H8FNO4
• DSSTOX Substance ID: DTXSID30687242
• Molecular Weight: 249.19 g/mol
• CAS No.: 1261950-73-5

Description

MFCD18317097 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18317097 involves several steps, each requiring specific reaction conditions. The exact synthetic route can vary, but it generally includes the following steps:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of this compound.

Reaction Conditions: The reactions are typically carried out under controlled conditions, including specific temperatures, pressures, and pH levels, to ensure the desired chemical transformations occur.

Purification: After the initial synthesis, the compound is purified using techniques such as chromatography or recrystallization to obtain a high-purity product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted under optimized conditions to produce this compound on a commercial scale.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets industry standards.

Packaging and Distribution: The purified compound is then packaged and distributed to various industries for further use.

Chemical Reactions Analysis

Types of Reactions

MFCD18317097 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.

Reduction: The compound can also undergo reduction reactions, where it gains electrons or hydrogen atoms.

Substitution: In substitution reactions, one functional group in this compound is replaced by another, leading to the formation of new derivatives.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used as reducing agents.

Catalysts: Catalysts such as palladium on carbon (Pd/C) are used to facilitate certain reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can produce a range of substituted compounds.

Scientific Research Applications

MFCD18317097 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its use as a biochemical probe.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: this compound is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism by which MFCD18317097 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological responses, depending on the context in which the compound is used. Detailed studies are conducted to elucidate these mechanisms and understand the compound’s full range of activities.